Cas no 2034263-57-3 (1-methyl-3-{3-(trifluoromethyl)phenylmethyl}-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione)

• Product Name: 1-methyl-3-{3-(trifluoromethyl)phenylmethyl}-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
• CAS No: 2034263-57-3
• MF: C₁₅H₁₃F₃N₂O₂S
• MW: 342.336132764816
• CID: 6122095
• PubChem ID: 92111487
• Update Time: 2025-08-02

1-methyl-3-{3-(trifluoromethyl)phenylmethyl}-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-{3-(trifluoromethyl)phenylmethyl}-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
• 1-methyl-3-[[3-(trifluoromethyl)phenyl]methyl]-2lambda6,1,3-benzothiadiazole 2,2-dioxide
• F6510-4271
• 2034263-57-3
• 1-methyl-3-(3-(trifluoromethyl)benzyl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide
• 1-methyl-3-{[3-(trifluoromethyl)phenyl]methyl}-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
• AKOS026692612

• Inchi： 1S/C15H13F3N2O2S/c1-19-13-7-2-3-8-14(13)20(23(19,21)22)10-11-5-4-6-12(9-11)15(16,17)18/h2-9H,10H2,1H3
• InChI Key： VEDFTQZFJXHKAE-UHFFFAOYSA-N
• SMILES： S1(N(C)C2C=CC=CC=2N1CC1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 342.06498332g/mol
• Monoisotopic Mass: 342.06498332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-methyl-3-{3-(trifluoromethyl)phenylmethyl}-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione

Research Brief on 1-methyl-3-{3-(trifluoromethyl)phenylmethyl}-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione (CAS: 2034263-57-3)

The compound 1-methyl-3-{3-(trifluoromethyl)phenylmethyl}-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione (CAS: 2034263-57-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzothiadiazole derivative exhibits unique structural and pharmacological properties, making it a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential use in treating various diseases, particularly those involving inflammatory pathways and central nervous system (CNS) disorders.

Recent advancements in synthetic chemistry have enabled the efficient production of this compound, with improved yield and purity. Researchers have employed novel catalytic methods and green chemistry principles to optimize the synthesis process. The compound's structural features, including the trifluoromethylphenyl group and the benzothiadiazole core, contribute to its stability and bioavailability, which are critical for drug development. These attributes have spurred further investigation into its pharmacokinetic and pharmacodynamic profiles.

In vitro and in vivo studies have demonstrated that 1-methyl-3-{3-(trifluoromethyl)phenylmethyl}-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione exhibits potent anti-inflammatory and neuroprotective effects. Mechanistic studies suggest that it modulates key signaling pathways, such as the NF-κB and MAPK cascades, which are implicated in inflammation and neurodegeneration. These findings highlight its potential as a therapeutic agent for conditions like rheumatoid arthritis, multiple sclerosis, and Alzheimer's disease.

Ongoing research is exploring the compound's safety profile and efficacy in preclinical models. Preliminary data indicate a favorable toxicity profile, with no significant adverse effects observed at therapeutic doses. However, further studies are needed to assess its long-term safety and potential drug-drug interactions. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development and transition into clinical trials.

In conclusion, 1-methyl-3-{3-(trifluoromethyl)phenylmethyl}-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione represents a promising molecule in the realm of chemical biology and drug discovery. Its unique structural properties, coupled with its demonstrated biological activities, position it as a viable candidate for addressing unmet medical needs. Future research will focus on elucidating its precise mechanisms of action and optimizing its therapeutic potential through targeted drug design and formulation strategies.